Cas no 465-58-7 (Isovaline)

Isovaline Properties

Names and Identifiers

• 2-Amino-2-methylbutyric acid
• 2-Amino-2-methylbutanoic acid
• 2-amino-2-methyl-butanoic acid
• 2‐AMINO‐2‐METHYLBUTYRIC ACID
• 2-AMINO-2-METHYL-BUTYRIC ACID,RAC
• ISOVALINE
• DL-Isovaline
• D(-)-Isovaline
• (Dl)-2-amino-2-methyl-butanoic acid
• 2-Amino-2-methylbutanoate
• Isovaline, L-
• Butyric acid, 2-amino-2-methyl-
• 2-ammonio-2-methylbutanoate
• Butanoic acid, 2-amino-2-methyl-
• 2-azaniumyl-2-methyl-butanoate
• Isovaline, DL-
• A820450
• Alanine, 2-ethyl-
• 2-AMINO-2-METHYL-BUTYRIC ACID, RAC
• methyl-aminoisobutyric acid
• methyl aminoisobutyric acid
• C03
• A827082
• ISOVALINE [MI]
• JUL973T11C
• FT-0634626
• NSC-1019
• DTXSID70974906
• 595-39-1
• GCHPUFAZSONQIV-UHFFFAOYSA-N
• AKOS000186769
• .alpha.-Amino-.alpha.-methylbutyric acid
• (S)-2-AMINO-2-METHYLBUTYRIC ACID
• SY047556
• CS-0311817
• SCHEMBL23348
• NSC1019
• SY074815
• AKOS016053554
• DL-.ALPHA.-AMINO-.ALPHA.-METHYLBUTYRIC ACID
• MFCD00272968
• FT-0632172
• D-Isovaline
• FT-0632476
• 465-58-7
• C03571
• AM85837
• FT-0632475
• Q412994
• DL-.ALPHA.-ETHYLALANINE
• UNII-JUL973T11C
• (4-METHOXYBIPHENYL-4-YL)-METHANOL
• MFCD00800497
• AS-60071
• EN300-65927
• Z317024736
• DL-2-Amino-2-methylbutyric acid
• D-aIsovaline
• DB-051393
• DTXSID501016649
• DB-047809
• DTXSID801016648
• BBL020852
• STK893542
• DL-2-Aminobutyric acid, 2-methyl-
• DB-053407
• L-aIsovaline
• DL-alpha-Amino-alpha-methylbutyric acid; DL-alpha-Ethylalanine
• +Expand

• InChIKey： GCHPUFAZSONQIV-UHFFFAOYSA-N
• Inchi： 1S/C5H11NO2/c1-3-5(2,6)4(7)8/h3,6H2,1-2H3,(H,7,8)
• SMILES： O([H])C(C(C([H])([H])[H])(C([H])([H])C([H])([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 117.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 117.079
• Heavy Atom Count: 8
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 0.89870
• PSA: 63.32000
• Refractive Index: 1.465
• Boiling Point: 213.6ºC at 760mmHg
• Flash Point: 83ºC
• Specific Rotation: -9.4 º (C=5, WATER 25 ºC)
• Density: 1.07g/cm3